cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate

• Molecular Formula: C12H2F6O6S2Ti-8
• Molecular Weight: 468.1 g/mol
• IUPAC Name: cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate
• InChI: InChI=1S/2C5H.2CHF3O3S.Ti/c2*1-2-4-5-3-1;2*2-1(3,4)8(5,6)7;/h2*1H;2*(H,5,6,7);/q2*-5;;;+4/p-2
• InChI Key: VJUWAFGEJRHTHS-UHFFFAOYSA-L
• Canonical SMILES: [CH-]1[C-]=[C-][C-]=[C-]1.[CH-]1[C-]=[C-][C-]=[C-]1.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Ti+4]

Description

Cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate is a coordination compound that features a titanium center coordinated to cyclopenta-1,3-diene and trifluoromethanesulfonate ligands

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate typically involves the reaction of titanium tetrachloride with cyclopenta-1,3-diene in the presence of a trifluoromethanesulfonate source. The reaction is usually carried out under an inert atmosphere to prevent oxidation and hydrolysis of the titanium complex. The general reaction scheme can be represented as follows:

$$\text{TiCl}_4 + \text{C}_5\text{H}_6 + \text{CF}_3\text{SO}_3\text{H} \rightarrow \text{Ti(C}_5\text{H}_5)_2(\text{CF}_3\text{SO}_3)_2 + 2\text{HCl}$$TiCl4​+C5​H6​+CF3​SO3​H→Ti(C5​H5​)2​(CF3​SO3​)2​+2HCl

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate can undergo various types of chemical reactions, including:

Oxidation: The titanium center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to lower oxidation states.

Substitution: Ligands can be substituted with other ligands, such as halides or other anions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various halide salts for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher-valent titanium complexes, while substitution reactions may produce new titanium coordination compounds with different ligands.

Scientific Research Applications

Cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate has several scientific research applications, including:

Catalysis: It is used as a catalyst in various organic reactions, including polymerization and hydrogenation.

Materials Science: The compound is studied for its potential use in the development of new materials with unique properties.

Biology and Medicine: Research is ongoing to explore its potential biological activities and applications in medicine, such as in drug delivery systems.

Mechanism of Action

The mechanism of action of cyclopenta-1,3-diene;titanium(4+) trifluoromethanesulfonate involves the coordination of the titanium center to the ligands, which can facilitate various chemical transformations. The molecular targets and pathways involved depend on the specific application and reaction conditions. For example, in catalysis, the titanium center can activate substrates and facilitate their conversion to desired products.

Comparison with Similar Compounds

Similar Compounds

Titanocene Dichloride: A similar compound with two cyclopentadienyl ligands and two chloride ligands.

Zirconocene Dichloride: Similar to titanocene dichloride but with a zirconium center.

Ferrocene: A compound with two cyclopentadienyl ligands coordinated to an iron center.

Uniqueness

Cyclopenta-1,3-diene;titanium(4+);trifluoromethanesulfonate is unique due to the presence of the trifluoromethanesulfonate ligand, which can impart different electronic and steric properties compared to other similar compounds. This can result in different reactivity and applications, particularly in catalysis and materials science.